
Proper Disposal of Ici 216140: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ici 216140

Cat. No.: B1674352 Get Quote

For researchers, scientists, and drug development professionals handling Ici 216140, a

bombesin/gastrin-releasing peptide antagonist, ensuring its proper disposal is a critical

component of laboratory safety and environmental responsibility. While classified as a non-

hazardous substance, adherence to established laboratory waste management protocols is

essential. This guide provides a comprehensive overview of the proper disposal procedures for

Ici 216140 in its various forms.

Key Data and Safety Information
The following table summarizes the essential identification and safety data for Ici 216140.

Parameter Information

Chemical Name
N-isobutyryl-His-Trp-Ala-Val-D-Ala-His-Leu-

NHMe

CAS Number 124001-41-8

Hazard Classification Not a hazardous substance or mixture

Transport Information Considered non-hazardous for transport
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The proper disposal method for Ici 216140 depends on its physical state (solid or liquid) and

the nature of any contaminants. Always consult your institution's Environmental Health and

Safety (EHS) office for specific guidelines, as local regulations may vary.

For Solid Ici 216140 Waste:
Segregation: Collect solid Ici 216140 waste, including unused or expired product and

contaminated consumables (e.g., weigh boats, pipette tips), in a designated, sealed, and

clearly labeled waste container. The label should identify the contents as "Non-hazardous

chemical waste: Ici 216140".

Containerization: Use a container that is compatible with the waste and can be securely

closed.

Disposal: Dispose of the sealed container in the regular laboratory trash, unless your

institution's policy requires it to be handled through the chemical waste program.

For Liquid Ici 216140 Waste (Aqueous Solutions):
Small Quantities: For small quantities of dilute aqueous solutions of Ici 216140, disposal

down the sanitary sewer may be permissible.

Dilution: Dilute the solution with a large volume of water (at least 20 parts water) before

pouring it down the drain.

Flushing: Flush the drain with additional water to ensure the peptide is cleared from the

plumbing system.

Restrictions: Do not dispose of solutions containing hazardous solvents or other regulated

chemicals down the drain. These must be treated as hazardous waste.

For Ici 216140 in Organic Solvents:
Hazardous Waste: Solutions of Ici 216140 in organic solvents (e.g., DMSO, acetonitrile)

must be treated as hazardous chemical waste.

Collection: Collect the waste in a designated, sealed, and properly labeled hazardous waste

container. The label must list all chemical constituents and their approximate percentages.
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Storage: Store the hazardous waste container in a designated satellite accumulation area.

Pickup: Arrange for pickup and disposal by your institution's EHS department or a licensed

hazardous waste disposal company.

Disposal of Contaminated Materials:
Sharps: Any sharps (e.g., needles, razor blades) contaminated with Ici 216140 should be

placed in a designated sharps container for disposal.

Glassware: Glassware contaminated with Ici 216140 should be triple-rinsed with a suitable

solvent. The rinsate should be disposed of according to the guidelines for liquid waste. The

cleaned glassware can then be disposed of in a broken glass box.

Personal Protective Equipment (PPE): Used gloves, lab coats, and other PPE contaminated

with Ici 216140 should be disposed of in the regular laboratory trash, unless grossly

contaminated, in which case they should be bagged and disposed of as chemical waste.

Experimental Protocols
As Ici 216140 is a commercially available peptide, specific experimental protocols for its

synthesis are not typically performed in a standard research laboratory. However, the

preparation of solutions for experimental use is common.

Protocol for Preparation of an Aqueous Solution of Ici 216140:

Materials: Ici 216140 (solid), sterile water or buffer (e.g., PBS), calibrated scale, appropriate

volumetric flasks and pipettes.

Procedure: a. Determine the desired concentration and volume of the final solution. b. Weigh

the required amount of solid Ici 216140 using a calibrated scale in a fume hood or on a

balance with appropriate ventilation. c. Transfer the weighed peptide to a volumetric flask. d.

Add a portion of the solvent (sterile water or buffer) to the flask and gently swirl to dissolve

the peptide. Sonication may be used if necessary to aid dissolution. e. Once dissolved, add

the remaining solvent to bring the solution to the final desired volume. f. Cap the flask and

invert several times to ensure a homogenous solution. g. Store the solution as

recommended by the manufacturer, typically at -20°C.
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Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Ici
216140.
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Caption: Logical workflow for the disposal of Ici 216140.

To cite this document: BenchChem. [Proper Disposal of Ici 216140: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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